Cas no 5346-79-2 (Glucopyranose,1,2-O-isopropylidene-, tribenzoate, a-D- (8CI))

• Product Name: Glucopyranose,1,2-O-isopropylidene-, tribenzoate, a-D- (8CI)
• CAS No: 5346-79-2
• MF: C₃₀H₂₈O₉
• MW: 532.537929534912
• CID: 384029
• PubChem ID: 219892
• Update Time: 2025-04-19

Glucopyranose,1,2-O-isopropylidene-, tribenzoate, a-D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Glucopyranose,1,2-O-isopropylidene-, tribenzoate, a-D- (8CI)
• (6,7-dibenzoyloxy-2,2-dimethyl-5,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran-5-yl)methyl benzoate
• 3,4,6-tri-o-benzoyl-1,2-o-(1-methylethylidene)hexopyranose
• AC1L57PU
• AC1Q6239
• AR-1E8993
• NSC1677
• NSC-1677
• DTXSID10277327
• 5346-79-2

• Inchi： 1S/C30H28O9/c1-30(2)38-25-24(37-28(33)21-16-10-5-11-17-21)23(36-27(32)20-14-8-4-9-15-20)22(35-29(25)39-30)18-34-26(31)19-12-6-3-7-13-19/h3-17,22-25,29H,18H2,1-2H3
• InChI Key： AVFIYAXJEZQNAC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C1C(C(C(COC(C1C=CC=CC=1)=O)O2)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 532.17334
• Monoisotopic Mass: 532.17333247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.59